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Compound of Interest

Compound Name: ODM-204

Cat. No.: B3419984

Technical Support Center: ODM-204

Welcome to the technical support center for ODM-204. This resource is designed for
researchers, scientists, and drug development professionals to provide guidance on the stable
handling and use of ODM-204 in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ODM-204 and what is its mechanism of action?

ODM-204 is a nonsteroidal dual inhibitor of both the androgen receptor (AR) and the CYP17A1
enzyme.[1][2] Its dual-action mechanism involves blocking the androgen receptor with high
affinity and specificity, and inhibiting CYP17A1, a crucial enzyme in the synthesis of androgens
like testosterone.[2] This combined action effectively dampens androgenic signaling, which is
critical for the growth of certain cancer cells, particularly in castration-resistant prostate cancer
(CRPC).[1][2][3]

Q2: What are the basic physicochemical properties of ODM-2047

ODM-204 is a hydrophobic molecule. Key properties are summarized in the table below.
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Property Value Reference
Molecular Formula C20H21F3Na4 [Vertex Al Search]
Molecular Weight 374.40 g/mol [Vertex Al Search]
Appearance Solid crystalline compound [4]

N Soluble in DMSO, insoluble in
Solubility . [Vertex Al Search]
water

Q3: How should | prepare a stock solution of ODM-204?

Due to its hydrophobicity, ODM-204 should be dissolved in an organic solvent. Dimethyl
sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. For best practices
on preparing stock solutions, please refer to the detailed protocol in the Troubleshooting Guide
section.

Q4: How should I store the solid compound and its stock solution?

Proper storage is crucial to maintain the integrity of ODM-204.

Form Storage Condition Duration

-20°C or -80°C, protected from

Solid (lyophilized powder) liaht Long-term
19
_ -20°C or -80°C in small, single-
DMSO Stock Solution ) Up to 3-6 months
use aliquots

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the stock solution into volumes suitable for single experiments.

Q5: | observed precipitation when diluting my ODM-204 DMSO stock into aqueous media.
What should | do?

Precipitation is a common issue with hydrophobic compounds like ODM-204 when they are
introduced into an aqueous environment. This is often due to "solvent shock." Please refer to
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the "Troubleshooting Precipitation” section for a step-by-step guide to resolve this issue.

Troubleshooting Guides

Issue 1: Precipitation of ODM-204 in Aqueous Solution
(e.g., Cell Culture Media)

Precipitation can lead to inaccurate dosing and potential cellular toxicity. The following workflow
can help you troubleshoot and prevent this issue.

Troubleshooting Workflow for ODM-204 Precipitation
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Problem Identification

Grecipitation observed in aqueous media)

Investigate cause

Immediate Checl;; & Solutions
Es the final concentration too high’?)
no
Y
(Was the dilution performed correctly’.}
I{ correct If yes
Y
Es the final DMSO concentration <0.5%?j If incorrect
Optimize
Optimization Strategies|
Y Y Y

(Add to serum-containing media firsg (Perform serial dilutions in mediaj Gower the final working concentrationj E}onsider a solubilizing agent (e.g., Pluronic F-GSD

Verification
\

=(Visually inspect for clarity '4————- - .

[Confirm

A4

(Check for precipitates under a microscope)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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